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Compound of Interest

Compound Name: Acid Brown 425

Cat. No.: B1168376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Acid Brown 425, including its

chemical properties, a detailed synthesis protocol for research purposes, and potential

research applications.

Introduction to Acid Brown 425
Acid Brown 425 is a synthetic acid dye belonging to the class of azo metal complex dyes.[1] It

is characterized by the presence of one or more azo groups (-N=N-) and is typically complexed

with a metal ion, often chromium, to enhance its stability and fastness properties.[2] This dye is

primarily utilized in the textile, leather, and paper industries for its vibrant brown color and

excellent wash fastness.[2][3][4] For research purposes, the synthesis of Acid Brown 425 can

be valuable for studying dye--fiber interactions, toxicological effects of acid dyes, and for the

development of new analytical methods.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Acid Brown 425 is presented in the

table below.
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Property Value Reference

CAS Number 119509-49-8 [1][2][3][4][5][6][7][8][9]

Molecular Formula C₂₀H₁₆N₄O₇S [2][3]

Molecular Weight 456.43 g/mol [2][3]

IUPAC Name

2-(2-{2,4-dihydroxy-5-[2-(2-

methyl-4-sulfophenyl)diazen-1-

yl]phenyl}diazen-1-yl)benzoic

acid

[2]

Appearance Brown Powder [1][3]

Chemical Class Azo Metal Complex [1]

Solubility

Moderately soluble in water,

with increased solubility at

higher temperatures (40 g/L at

60 °C).[2]

[2]

Synthesis of Acid Brown 425: Experimental Protocol
The synthesis of Acid Brown 425 is a multi-step process involving diazotization and coupling

reactions. The following protocol is a representative procedure based on the general principles

of azo dye synthesis.

3.1. Materials and Equipment

2-Amino-5-methylbenzenesulfonic acid

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Resorcinol

Anthranilic acid (2-aminobenzoic acid)
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Sodium hydroxide (NaOH)

Sodium carbonate (Na₂CO₃)

Ice

Beakers

Magnetic stirrer and stir bars

pH meter or pH paper

Buchner funnel and filter paper

Drying oven

3.2. Synthesis Workflow

The synthesis can be visualized as a two-step coupling process. First, diazotized 2-amino-5-

methylbenzenesulfonic acid is coupled with resorcinol. The resulting monoazo compound is

then coupled with diazotized anthranilic acid to yield Acid Brown 425.

Caption: Synthesis workflow for Acid Brown 425.

3.3. Step-by-Step Procedure

Step 1: Diazotization of 2-Amino-5-methylbenzenesulfonic acid

Dissolve a specific molar equivalent of 2-amino-5-methylbenzenesulfonic acid in dilute

hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath with constant stirring.

Slowly add a concentrated aqueous solution of sodium nitrite, maintaining the temperature

below 5 °C.

Stir the mixture for 30-60 minutes to ensure complete formation of the diazonium salt.

Step 2: First Coupling Reaction
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In a separate beaker, dissolve an equimolar amount of resorcinol in a dilute sodium

hydroxide solution.

Cool this solution to 0-5 °C.

Slowly add the diazonium salt solution from Step 1 to the resorcinol solution with vigorous

stirring.

Maintain a slightly alkaline pH (8-9) by adding sodium carbonate solution as needed to

facilitate the coupling reaction.

Continue stirring for 1-2 hours in the ice bath. The formation of a colored precipitate indicates

the formation of the monoazo intermediate.

Step 3: Diazotization of Anthranilic Acid

In a separate beaker, dissolve anthranilic acid in dilute hydrochloric acid.[2]

Cool the solution to 0-5 °C in an ice bath.

Slowly add a concentrated aqueous solution of sodium nitrite while keeping the temperature

below 5 °C.[2]

Stir for 30-60 minutes to form the second diazonium salt.

Step 4: Second Coupling Reaction

Slowly add the diazonium salt solution from Step 3 to the solution containing the monoazo

intermediate from Step 2.

Maintain the temperature at 0-5 °C and a slightly alkaline pH.

Stir the reaction mixture for 2-3 hours. The color of the solution should deepen, indicating the

formation of the final Acid Brown 425 dye.

Step 5: Isolation and Purification

"Salt out" the dye by adding sodium chloride to the reaction mixture to decrease its solubility.
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Filter the precipitated dye using a Buchner funnel.

Wash the filter cake with a cold, saturated sodium chloride solution to remove unreacted

starting materials and byproducts.

Dry the purified Acid Brown 425 in a drying oven at a moderate temperature (e.g., 60-70

°C).

3.4. Metal Complexation (Optional but recommended for stability)

The industrial synthesis of Acid Brown 425 often involves a final metal complexation step,

typically with chromium, to improve its fastness properties.[2] For research purposes, this can

be achieved by treating the synthesized dye with a chromium salt (e.g., chromium (III) sulfate)

under controlled pH and temperature conditions.

Caption: Metal complexation of Acid Brown 425.

Research Applications
Acid Brown 425, as a representative acid dye, can be used in various research contexts:

Textile Chemistry: Studying the dyeing kinetics and thermodynamics of protein fibers (e.g.,

wool, silk) and synthetic polyamides (e.g., nylon).[2][4]

Environmental Science: Investigating the degradation of azo dyes in wastewater through

advanced oxidation processes or bioremediation. The potential toxicological and mutagenic

properties of Acid Brown 425 can also be a subject of study.[2]

Analytical Chemistry: Development of new methods for the detection and quantification of

acid dyes in environmental samples or industrial effluents.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[10]

Handle the powdered dye and chemical reagents in a well-ventilated area or a fume hood to

avoid inhalation.[10]
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Avoid direct contact with skin and eyes, as acid dyes can cause irritation.[2][4]

Store Acid Brown 425 in a cool, dry place away from direct sunlight.[10]

Dispose of chemical waste according to institutional and local environmental regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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